Cas no 804560-00-7 (2-Methyl-9,10-di(naphthalen-2-yl)anthracene)

2-Methyl-9,10-di(naphthalen-2-yl)anthracene structure

804560-00-7 structure

Product name:2-Methyl-9,10-di(naphthalen-2-yl)anthracene

CAS No:804560-00-7

MF:C₃₅H₂₄

MW:444.565069198608

MDL:MFCD12022447

CID:1803428

PubChem ID:354333679

2-Methyl-9,10-di(naphthalen-2-yl)anthracene Chemical and Physical Properties

Names and Identifiers

- 2-methyl-9,10-bis(naphthalen-2-yl)anthracene
- LT-E 410
- 2-methyl-9,10-di(naphthalen-3-yl)anthracene
- Anthracene, 2-methyl-9,10-di-2-naphthalenyl-
- 2-Methyl-9,10-di(2-naphthyl)anthracene
- 2-methyl-9,10-di-2-naphthalenylAnthracene
- MADN
- 2-Methyl-9,10-di(7-naphthalenyl)anthracene
- 2-Methyl-9,10-di(2′-naphthyl)anthracene
- M2821
- 2-Methyl-9,10-di(naphthalen-2-yl)anthracene
- 2-Methyl-9,10-di-2-naphthalenylanthracene (ACI)
- MDL： MFCD12022447
- Inchi： 1S/C35H24/c1-23-14-19-32-33(20-23)35(29-18-16-25-9-3-5-11-27(25)22-29)31-13-7-6-12-30(31)34(32)28-17-15-24-8-2-4-10-26(24)21-28/h2-22H,1H3
- InChI Key： HNWFFTUWRIGBNM-UHFFFAOYSA-N
- SMILES： C1C=C2C(C=C(C3=C4C(C=C(C)C=C4)=C(C4C=C5C(C=CC=C5)=CC=4)C4C3=CC=CC=4)C=C2)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 35
Rotatable Bond Count: 2
Complexity: 709
Topological Polar Surface Area: 0

Experimental Properties

Density: 1.192±0.06 g/cm3 (20 ºC 760 Torr)
Melting Point: 253-258 °C
λmax: 398(CHCl3)(lit.)

2-Methyl-9,10-di(naphthalen-2-yl)anthracene Security Information

Hazardous Material transportation number：NONH for all modes of transport

2-Methyl-9,10-di(naphthalen-2-yl)anthracene Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB287783-1 g	2-Methyl-9,10-bis(naphthalen-2-yl)anthracene; .	804560-00-7		1 g	€465.50	2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M868488-200mg	2-Methyl-9,10-di(2-naphthyl)anthracene	804560-00-7	≥97%	200mg	￥721.80	2022-09-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M2821-200MG	2-Methyl-9,10-di(2-naphthyl)anthracene	804560-00-7	>97.0%(HPLC)	200mg	¥430.00	2024-04-15
Aaron	AR00G8KC-100mg	MADN , 2-Methyl-9,10-bis(naphthalen-2-yl)anthracene	804560-00-7	97%	100mg	$111.00	2025-01-24
Aaron	AR00G8KC-250mg	MADN , 2-Methyl-9,10-bis(naphthalen-2-yl)anthracene	804560-00-7	97%	250mg	$167.00	2025-01-24
A2B Chem LLC	AH56496-50mg	2-Methyl-9,10-bis(naphthalen-2-yl)anthracene	804560-00-7	>97.0%(HPLC)	50mg	$92.00	2024-04-19
Aaron	AR00G8KC-200mg	MADN , 2-Methyl-9,10-bis(naphthalen-2-yl)anthracene	804560-00-7	97%	200mg	$161.00	2025-01-24
Aaron	AR00G8KC-1g	MADN , 2-Methyl-9,10-bis(naphthalen-2-yl)anthracene	804560-00-7	97%	1g	$287.00	2025-01-24
1PlusChem	1P00G8C0-1g	MADN , 2-Methyl-9,10-bis(naphthalen-2-yl)anthracene	804560-00-7	≥97%(HPLC)	1g	$325.00	2025-02-27
Chemenu	CM141682-1g	2-Methyl-9,10-di(naphthalen-2-yl)anthracene	804560-00-7	97%	1g	$444	2024-07-23

2-Methyl-9,10-di(naphthalen-2-yl)anthracene Production Method

Synthetic Routes 1

130-15-4

804560-00-7

Reaction Conditions

1.1 Solvents: Methanol ; overnight, 120 °C
2.1 Reagents: Potassium hydroxide , Oxygen Solvents: Methanol ; rt → 45 °C; overnight, 45 °C
3.1 Reagents: Zinc , Ammonia Catalysts: Copper sulfate Solvents: Water ; 85 °C
4.1 Reagents: Trifluoroacetic acid , N-Bromosuccinimide Solvents: Chloroform ; overnight, rt
5.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; overnight, reflux

Reference

Synthesis and characterization of highly soluble blue emitting poly(2-vinylanthracene) with 9,10-di(2-naphthalenyl) and 9,10-di(3-quinolinyl) substituents

Wang, Jianli; et al, Dyes and Pigments, 2013, 99(1), 105-115

Synthetic Routes 2

3319-24-2

804560-00-7

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Oxygen Solvents: Methanol ; rt → 45 °C; overnight, 45 °C
2.1 Reagents: Zinc , Ammonia Catalysts: Copper sulfate Solvents: Water ; 85 °C
3.1 Reagents: Trifluoroacetic acid , N-Bromosuccinimide Solvents: Chloroform ; overnight, rt
4.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; overnight, reflux

Reference

Synthesis and characterization of highly soluble blue emitting poly(2-vinylanthracene) with 9,10-di(2-naphthalenyl) and 9,10-di(3-quinolinyl) substituents

Wang, Jianli; et al, Dyes and Pigments, 2013, 99(1), 105-115

Synthetic Routes 3

580-13-2

804560-00-7

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 0.5 h, -78 °C; 1 h, -78 °C
1.2 Reagents: Trimethyl borate ; -78 °C; 12 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 1 h, rt
2.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol , Toluene , Water ; 24 h, reflux

Reference

Oil-in-water microemulsion: an effective medium for triplet-triplet annihilated upconversion with efficient triplet acceptors

Ye, Changqing; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2014, 2(40), 8507-8514

Synthetic Routes 4

613-12-7

804560-00-7

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , N-Bromosuccinimide Solvents: Chloroform ; overnight, rt
2.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; overnight, reflux

Reference

Synthesis and characterization of highly soluble blue emitting poly(2-vinylanthracene) with 9,10-di(2-naphthalenyl) and 9,10-di(3-quinolinyl) substituents

Wang, Jianli; et al, Dyes and Pigments, 2013, 99(1), 105-115

Synthetic Routes 5

580-13-2

804560-00-7

Reaction Conditions

1.1 Reagents: Butyllithium , Triisopropyl borate Solvents: Tetrahydrofuran , Hexane ; -78 °C; 2 h, -78 °C; -78 °C → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
2.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; overnight, reflux

Reference

Synthesis and characterization of highly soluble blue emitting poly(2-vinylanthracene) with 9,10-di(2-naphthalenyl) and 9,10-di(3-quinolinyl) substituents

Wang, Jianli; et al, Dyes and Pigments, 2013, 99(1), 105-115

Synthetic Routes 6

177839-45-1

32316-92-0

804560-00-7

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol , Toluene , Water ; 24 h, reflux

Reference

Oil-in-water microemulsion: an effective medium for triplet-triplet annihilated upconversion with efficient triplet acceptors

Ye, Changqing; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2014, 2(40), 8507-8514

Synthetic Routes 7

84-54-8

804560-00-7

Reaction Conditions

1.1 Reagents: Zinc , Ammonia Catalysts: Copper sulfate Solvents: Water ; 85 °C
2.1 Reagents: Trifluoroacetic acid , N-Bromosuccinimide Solvents: Chloroform ; overnight, rt
3.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; overnight, reflux

Reference

Synthesis and characterization of highly soluble blue emitting poly(2-vinylanthracene) with 9,10-di(2-naphthalenyl) and 9,10-di(3-quinolinyl) substituents

Wang, Jianli; et al, Dyes and Pigments, 2013, 99(1), 105-115

Synthetic Routes 8

177839-45-1

13922-41-3

804560-00-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; overnight, rt → 70 °C

Reference

Blue fluorescent conductive poly(9,10-di(1-naphthalenyl)-2-vinylanthracene) homopolymer and its highly soluble copolymers with styrene or 9-vinylcarbazole

Wang, Jianli; et al, Polymer International, 2014, 63(2), 363-376

Synthetic Routes 9

177839-45-1

32316-92-0

804560-00-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; overnight, reflux

Reference

Synthesis and characterization of highly soluble blue emitting poly(2-vinylanthracene) with 9,10-di(2-naphthalenyl) and 9,10-di(3-quinolinyl) substituents

Wang, Jianli; et al, Dyes and Pigments, 2013, 99(1), 105-115